5-bromo-3-(1-ethyl-1H-pyrazol-5-yloxy)picolinonitrile

• Molecular Formula: C11H9BrN4O
• Molecular Weight: 293.12 g/mol
• IUPAC Name: 5-bromo-3-(2-ethylpyrazol-3-yl)oxypyridine-2-carbonitrile
• InChI: InChI=1S/C11H9BrN4O/c1-2-16-11(3-4-15-16)17-10-5-8(12)7-14-9(10)6-13/h3-5,7H,2H2,1H3
• InChI Key: MCIKBGVJMWHPTR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)OC2=C(N=CC(=C2)Br)C#N

Description

5-bromo-3-(1-ethyl-1H-pyrazol-5-yloxy)picolinonitrile is a useful research compound. Its molecular formula is C11H9BrN4O and its molecular weight is 293.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Bromo-3-nitropicolinonitrile (24.0 g, 105 mmol), 1-ethyl-1H-pyrazol-5-ol (13.0 g, 116 mmol), and sodium carbonate (11.2 g, 105 mmol) were combined witb acetonitrile (400 ml). The mixture was heated to reflux for 20 hours. The mixture was then cooled to ambient temperature, filtered and evaporated. The residue was dissolved in ethyl acetate (800 ml) and washed with water (3×200 ml) and brine, dried (MgSO4), filtered and evaporated. The crude material was purified over silica gel (15:35:50, then 20:30:50 ethyl acetate/chloroform/hexane) to afford 5-bromo-3-(1-ethyl-1H-pyrazol-5-yloxy)picolinonitrile (16.4 g, 53% yield) as a white solid.